Cas no 49797-11-7 (Quinazoline, 6-chloro-2-(4-chlorophenyl)-4-phenyl-)

• Product Name: Quinazoline, 6-chloro-2-(4-chlorophenyl)-4-phenyl-
• CAS No: 49797-11-7
• MF: C₂₀H₁₂Cl₂N₂
• MW: 351.228682518005
• CID: 2640477
• PubChem ID: 206382
• Update Time: 2025-04-21

Quinazoline, 6-chloro-2-(4-chlorophenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(4-chlorophenyl)-4-phenylquinazoline
• 49797-11-7
• DTXSID10198068
• DTXCID40120559
• 4-phenyl-6-chloro-2-(p-chlorophenyl)quinazoline
• Quinazoline, 6-chloro-2-(4-chlorophenyl)-4-phenyl-

• Inchi： 1S/C20H12Cl2N2/c21-15-8-6-14(7-9-15)20-23-18-11-10-16(22)12-17(18)19(24-20)13-4-2-1-3-5-13/h1-12H
• InChI Key： UVXACOVKIACFRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(C1C=CC(=CC=1)Cl)=N2

Computed Properties

• Exact Mass: 350.0377538Da
• Monoisotopic Mass: 350.0377538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 25.8Ų